1-(2,6-Dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 1-(2,6-dimethylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• InChI: InChI=1S/C15H17NO/c1-10-6-5-7-11(2)15(10)16-12(3)8-14(9-17)13(16)4/h5-9H,1-4H3
• InChI Key: FMILNKQDHUCVJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)C=O)C
• Molecular Formula: C15H17NO
• DSSTOX Substance ID: DTXSID101173998
• Molecular Weight: 227.30 g/mol
• CAS RN: 35711-42-3

Description

“2,6-Dimethylphenol” is a colorless to off-white crystalline solid with a sweet tarry odor. It is used in the synthesis of antioxidant compounds.

Synthesis Analysis

The synthesis of related compounds involves the reaction of N-Heterocyclic carbenes (NHCs) with carbodiimides. Another method involves the preparation of N-(2,6-Dimethylphenyl)chloroacetamide.

Molecular Structure Analysis

The molecular formula of “2,6-Dimethylphenol” is C8H10O. The structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

The reaction of NHCs with carbodiimides forms zwitterionic amidinate-like structures. The stability of these adducts is controlled by the substituents on the carbodiimide nitrogens.

Physical And Chemical Properties Analysis

“2,6-Dimethylphenol” has a melting point of 43-45 °C, a boiling point of 203 °C, and a density of 1.15. It is insoluble in water.

Mechanism of Action

Tocainide, a compound similar to “2,6-Dimethylphenyl”, works by blocking sodium channels and thus decreasing the rate of contractions of the heart.

Safety and Hazards

“2,6-Dimethylphenol” is combustible and highly toxic by inhalation, ingestion, or skin absorption. It is corrosive and extremely destructive to tissue of the mucous membranes, upper respiratory tract, eyes, and skin.

Future Directions

Future directions point to low-spin Co (II) redox shuttles with more negative redox potentials to be paired with a dye or dye mixture that absorbs into the near-infrared region.